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Compound of Interest

Compound Name: Ethyl isonicotinate

Cat. No.: B042127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1570-45-2

Introduction
Ethyl isonicotinate, also known as ethyl 4-pyridinecarboxylate, is a pyridine derivative of

significant interest in the fields of organic synthesis and medicinal chemistry.[1][2] It serves as a

versatile precursor for the synthesis of a wide array of more complex molecules, including

active pharmaceutical ingredients (APIs).[1][3] This technical guide provides an in-depth

overview of the chemical and physical properties of ethyl isonicotinate, detailed experimental

protocols for its synthesis and purification, and an exploration of its role in the development of

therapeutic agents.

Chemical and Physical Properties
Ethyl isonicotinate is a clear, colorless to light brown liquid.[2][4] It is characterized by the

presence of a pyridine ring with an ethoxycarbonyl group at the 4-position. This structure

imparts specific chemical reactivity and physical characteristics that are crucial for its

application in synthesis.[5]

Data Presentation: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b042127?utm_src=pdf-interest
https://www.benchchem.com/product/b042127?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/ethyl-isonicotinate-dic8955.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ethyl-isonicotinate-properties-synthesis-supply-chain-jl
https://www.guidechem.com/encyclopedia/ethyl-isonicotinate-dic8955.html
https://www.guidechem.com/question/what-are-the-applications-of-e-id139948.html
https://www.benchchem.com/product/b042127?utm_src=pdf-body
https://www.benchchem.com/product/b042127?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ethyl-isonicotinate-properties-synthesis-supply-chain-jl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6331500.htm
https://cymitquimica.com/cas/1570-45-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 1570-45-2 [1][6][7]

Molecular Formula C₈H₉NO₂ [8]

Molecular Weight 151.16 g/mol [8]

Appearance
Clear colorless to light brown

liquid
[2][4]

Melting Point 23 °C [4]

Boiling Point
220 °C at 760 mmHg; 92 °C at

8 mmHg
[8][9]

Density 1.009 g/mL at 25 °C [8]

Refractive Index (n20/D) 1.501 [8]

Flash Point 87 °C (188.6 °F) - closed cup [9]

Solubility

Soluble in organic solvents like

ethanol and ether; less soluble

in water.

[5]

pKa 3.45 (+1) at 25°C [4]

InChI Key
MCRPKBUFXAKDKI-

UHFFFAOYSA-N
[5]

SMILES CCOC(=O)c1ccncc1 [8]

Experimental Protocols
The most common method for the synthesis of ethyl isonicotinate is the Fischer esterification

of isonicotinic acid with ethanol in the presence of an acid catalyst.[3] Variations of this method

aim to improve yield, purity, and environmental friendliness.

Synthesis of Ethyl Isonicotinate from Isonicotinic Acid
Objective: To synthesize ethyl isonicotinate via acid-catalyzed esterification.
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Materials:

Isonicotinic acid

Absolute ethanol

Concentrated sulfuric acid (or thionyl chloride)

Toluene (optional, as an azeotropic agent)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Diethyl ether

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend isonicotinic acid in an excess of absolute ethanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the stirred suspension. Alternatively, for a higher yield, thionyl chloride can be used, which

first converts the carboxylic acid to the more reactive acyl chloride.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid by carefully adding a saturated solution of sodium bicarbonate until

effervescence ceases.

Extraction: Extract the aqueous mixture with diethyl ether. Combine the organic layers.

Drying and Evaporation: Dry the combined organic extracts over anhydrous magnesium

sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
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Purification: The crude ethyl isonicotinate can be purified by vacuum distillation to yield a

pure, colorless liquid.

Visualizing the Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of ethyl isonicotinate.
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Role in Drug Development and Signaling Pathways
Ethyl isonicotinate is not typically a pharmacologically active molecule itself. Instead, its

significance lies in its role as a key intermediate in the synthesis of various drugs.[1][3] While

there is no direct evidence of ethyl isonicotinate modulating specific signaling pathways, it

serves as a foundational scaffold for molecules that do.

For instance, derivatives of isonicotinic acid have been investigated for their anti-inflammatory

properties, which are linked to the inhibition of reactive oxygen species (ROS) that can trigger

inflammatory signaling cascades.[10] Furthermore, the anti-tuberculosis drug isoniazid, a

derivative of isonicotinic acid, has been shown to cause post-translational modification of

histones, leading to the activation of the PI3K/Akt/mTOR signaling pathway in liver cancer cells.

[11]

To illustrate this precursor-product relationship, the synthesis of Ceftaroline fosamil, an

advanced-generation cephalosporin antibiotic, utilizes an intermediate derived from ethyl
isonicotinate.[3] Ceftaroline exerts its antibacterial effect by inhibiting penicillin-binding

proteins (PBPs), which are essential for bacterial cell wall synthesis.

Illustrative Pathway: Ethyl Isonicotinate as a Precursor
to a PBP Inhibitor
The following diagram illustrates the conceptual link between ethyl isonicotinate as a starting

material and the ultimate mechanism of action of a drug synthesized from it.
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Caption: Conceptual pathway from ethyl isonicotinate to a PBP inhibitor.

Conclusion
Ethyl isonicotinate is a chemical compound with well-defined properties and established

synthetic routes. Its primary value to researchers and drug development professionals lies in its
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utility as a versatile building block for the creation of novel, biologically active molecules.[2]

While not directly acting on signaling pathways, its role as a precursor is critical for the

development of drugs that target a wide range of biological processes. A thorough

understanding of its chemistry is therefore essential for its effective application in

pharmaceutical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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